Cas no 946258-98-6 (4-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(4-chlorophenyl)piperazine-1-carboxamide)

• Product Name: 4-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(4-chlorophenyl)piperazine-1-carboxamide
• CAS No: 946258-98-6
• MF: C₂₆H₂₇ClN₄O₂
• MW: 462.971184968948
• CID: 5429499
• Update Time: 2025-07-18

4-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(4-chlorophenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-carbazol-9-yl-2-hydroxypropyl)-N-(4-chlorophenyl)piperazine-1-carboxamide
• 4-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(4-chlorophenyl)piperazine-1-carboxamide

• Inchi： 1S/C26H27ClN4O2/c27-19-9-11-20(12-10-19)28-26(33)30-15-13-29(14-16-30)17-21(32)18-31-24-7-3-1-5-22(24)23-6-2-4-8-25(23)31/h1-12,21,32H,13-18H2,(H,28,33)
• InChI Key： UKJQQSCTCWJLPG-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(Cl)C=C2)=O)CCN(CC(O)CN2C3=C(C=CC=C3)C3=C2C=CC=C3)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 4-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(4-chlorophenyl)piperazine-1-carboxamide

Recent Advances in the Study of 4-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(4-chlorophenyl)piperazine-1-carboxamide (CAS: 946258-98-6)

The compound 4-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(4-chlorophenyl)piperazine-1-carboxamide (CAS: 946258-98-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which combine a carbazole moiety with a piperazine-carboxamide scaffold. This combination is believed to contribute to its high affinity for specific biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced computational modeling techniques to elucidate the compound's binding interactions with various receptors, shedding light on its mechanism of action.

In vitro and in vivo studies have demonstrated promising results for 4-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(4-chlorophenyl)piperazine-1-carboxamide in modulating neurotransmitter systems. Specifically, the compound has shown potent activity as a dopamine receptor modulator, with potential implications for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Additionally, its anti-inflammatory properties have been investigated in preclinical models, suggesting possible applications in autoimmune diseases.

The synthesis of this compound has been optimized in recent years, with several research groups reporting improved yields and purity. Key advancements include the development of novel catalytic systems for the formation of the carbazole-piperazine linkage and the use of green chemistry principles to reduce environmental impact. These synthetic improvements have facilitated more extensive pharmacological evaluation and structure-activity relationship (SAR) studies.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for 4-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(4-chlorophenyl)piperazine-1-carboxamide, with good blood-brain barrier penetration. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Current research efforts are focused on developing prodrug strategies and formulation technologies to address these limitations.

Looking ahead, the compound's potential as a lead structure for drug development appears promising. Several pharmaceutical companies have included derivatives of this scaffold in their pipelines, particularly for CNS indications. Future research directions may include exploring its applications in other therapeutic areas, such as oncology, where carbazole derivatives have shown activity against various cancer cell lines.

In conclusion, 4-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(4-chlorophenyl)piperazine-1-carboxamide represents an exciting area of research in medicinal chemistry. Its unique pharmacological profile and synthetic tractability make it a valuable candidate for further development. Continued investigation into its mechanism of action and therapeutic potential is warranted, with the ultimate goal of translating these findings into clinically useful medications.